Cas no 951888-67-8 (3,5-Dichloro-3',4',5'-trifluorobenzophenone)

• Product Name: 3,5-Dichloro-3',4',5'-trifluorobenzophenone
• CAS No: 951888-67-8
• MF: C₁₃H₅Cl₂F₃O
• MW: 305.079412221909
• CID: 4722313
• Update Time: 2025-11-07

3,5-Dichloro-3',4',5'-trifluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-DICHLORO-3',4',5'-TRIFLUOROBENZOPHENONE
• (3,5-Dichlorophenyl)(3,4,5-trifluorophenyl)methanone
• 3,5-Dichloro-3',4',5'-trifluorobenzophenone

• Inchi： 1S/C13H5Cl2F3O/c14-8-1-6(2-9(15)5-8)13(19)7-3-10(16)12(18)11(17)4-7/h1-5H
• InChI Key： HCTWWAJWRUKGIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=C(C(=C(C=1)F)F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-Dichloro-3',4',5'-trifluorobenzophenone

3,5-Dichloro-3',4',5'-trifluorobenzophenone (CAS No. 951888-67-8): Properties, Applications, and Market Insights

3,5-Dichloro-3',4',5'-trifluorobenzophenone (CAS No. 951888-67-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure combining chloro and fluoro substituents, serves as a critical intermediate in the synthesis of advanced materials and active pharmaceutical ingredients (APIs). Its versatility and stability make it a valuable asset in research and industrial applications.

The molecular formula of 3,5-Dichloro-3',4',5'-trifluorobenzophenone is C13H5Cl2F3O, with a molecular weight of 305.08 g/mol. The presence of both chlorine and fluorine atoms in its structure enhances its reactivity, making it a preferred choice for cross-coupling reactions and other synthetic transformations. Researchers often seek this compound for its ability to introduce halogenated aromatic moieties into complex molecules, a feature highly valued in drug discovery and material science.

One of the most notable applications of 3,5-Dichloro-3',4',5'-trifluorobenzophenone is in the development of pharmaceutical intermediates. Its structural attributes allow it to act as a building block for APIs targeting various therapeutic areas, including anti-inflammatory and antimicrobial agents. The compound's halogenated benzophenone core is particularly useful in designing molecules with improved bioavailability and metabolic stability, addressing key challenges in modern drug development.

In addition to pharmaceuticals, 3,5-Dichloro-3',4',5'-trifluorobenzophenone finds utility in the agrochemical sector. Its incorporation into pesticide and herbicide formulations enhances their efficacy and environmental persistence. The compound's ability to withstand harsh conditions makes it a reliable component in crop protection products, aligning with the growing demand for sustainable agricultural solutions.

The material science field also benefits from the unique properties of 3,5-Dichloro-3',4',5'-trifluorobenzophenone. Its incorporation into polymers and coatings imparts desirable characteristics such as UV resistance and thermal stability. These features are particularly relevant in industries requiring durable materials for electronics, automotive, and aerospace applications.

Market trends indicate a rising demand for halogenated benzophenones, driven by their expanding applications in high-performance materials and life sciences. The global market for 3,5-Dichloro-3',4',5'-trifluorobenzophenone is projected to grow steadily, supported by advancements in synthetic methodologies and increasing investments in R&D. Suppliers and manufacturers are focusing on scalable production processes to meet the needs of diverse industries.

From an environmental and regulatory perspective, the handling and disposal of 3,5-Dichloro-3',4',5'-trifluorobenzophenone require adherence to established safety guidelines. While the compound is not classified as hazardous under standard regulations, proper storage and handling practices are essential to ensure workplace safety and environmental protection. Researchers and industrial users are encouraged to consult material safety data sheets (MSDS) for detailed guidance.

In summary, 3,5-Dichloro-3',4',5'-trifluorobenzophenone (CAS No. 951888-67-8) is a multifaceted compound with significant implications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and broad applicability position it as a key player in the development of innovative solutions for modern challenges. As industries continue to evolve, the demand for this compound is expected to rise, underscoring its importance in the chemical landscape.